2-Chloro-N-[1-(1-cyclopropyltetrazol-5-yl)ethyl]propanamide

• IUPAC Name: 2-chloro-N-[1-(1-cyclopropyltetrazol-5-yl)ethyl]propanamide
• InChI: InChI=1S/C9H14ClN5O/c1-5(10)9(16)11-6(2)8-12-13-14-15(8)7-3-4-7/h5-7H,3-4H2,1-2H3,(H,11,16)
• InChI Key: MLMTVEDADCSKEE-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NN=NN1C2CC2)NC(=O)C(C)Cl
• Molecular Formula: C9H14ClN5O
• Molecular Weight: 243.69 g/mol

Description

“2-Chloro-N-[1-(1-cyclopropyltetrazol-5-yl)ethyl]propanamide” is a derivative of tetrazole. Tetrazole and its derivatives play a very important role in medicinal and pharmaceutical applications. This compound is utilized for the treatment of high blood pressure (hypertension) and for kidney issues because of Type 2 diabetes.

Synthesis Analysis

The synthesis of tetrazole derivatives can be approached in eco-friendly approaches such as the use of water as solvent, moderate conditions, non-toxic, easy extractions, easy setup, low cost, etc. with good to excellent yields. A simple and efficient method to prepare 1-(1-chlorocyclopropyl)-2-(1,2,4-triazol-1-yl)ethan-1-one via nucleophilic substitution of 2-chloro-1-(1-chlorocyclopropyl)ethanone and 1,2,4-triazole is described.

Molecular Structure Analysis

Tetrazole is a five-membered aza compound with 6π electrons, and 5-substituted tetrazole reactivity is similar to aromatic compounds. The Huckel 6π electrons are satisfied by four π electrons of ring and one loan pair of electrons of nitrogen.

Chemical Reactions Analysis

On heating, tetrazoles decompose and emit toxic nitrogen fumes. They easily react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat. They undergo reaction with few active metals and produce new compounds which are explosives to shocks. They involve exothermic reactions with reducing agents.

Physical And Chemical Properties Analysis

Tetrazole is a crystalline light yellow powder and odorless. It shows a melting point temperature at 155–157°C. Tetrazole dissolves in water, acetonitrile, etc.

Mechanism of Action

While the specific mechanism of action for “2-Chloro-N-[1-(1-cyclopropyltetrazol-5-yl)ethyl]propanamide” is not mentioned in the search results, it is noted that tetrazolo quinoline has an imminent and empowering new structure for the novel against the anti-inflammatory and antibacterial agents.

Safety and Hazards

Tetrazoles are burst vigorously on exposed to shock, fire, and heat on friction. On heating or burning, it releases carbon monoxide, carbon dioxide, and harmful nitrogen oxide.

Future Directions

The results of the in vitro and In Silico study suggest that the 1,2,3-triazole derivatives may possess the ideal structural requirements for the further development of novel therapeutic agents. The title compound is the key intermediate required for the synthesis of prothioconazole, a promising agricultural fungicide.